3-Fluoro-4-(methylsulfonyl)benzaldehyde
Cat. No. B1342529
Key on ui cas rn:
254878-95-0
M. Wt: 202.2 g/mol
InChI Key: ATFKDQOGYYWXIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06201027B1
Procedure details
To a solution containing 0.5 g 3,4-difluorobenzaldehyde and 20 ml DMSO was added 0.71 g methanesulfinic acid sodium salt with stirring at 90° C. The solution was stirred 6 hours at 90° C. and then poured into water. Sodiumhydrogencarbonate was added and the product was extracted with ethyl acetate. The extract was evaporated to dryness in vacuo. The residue was triturated with 2-propanol, yield 0.93 g. 1H-NMR (DMSO-d6, 400 MHz): 3.52 (s, 3 H, CH3), 7.98-8.13 (m, 3 H, Ar), 10.22 (d, 1 H, CHO).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1F)[CH:5]=[O:6].CS(C)=O.[Na+].[CH3:16][S:17]([O-:19])=[O:18]>O>[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[S:17]([CH3:16])(=[O:19])=[O:18])[CH:5]=[O:6] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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FC=1C=C(C=O)C=CC1F
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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0.71 g
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Type
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reactant
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Smiles
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[Na+].CS(=O)[O-]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring at 90° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The solution was stirred 6 hours at 90° C.
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Duration
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6 h
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ADDITION
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Type
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ADDITION
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Details
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Sodiumhydrogencarbonate was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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The extract was evaporated to dryness in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was triturated with 2-propanol, yield 0.93 g
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Outcomes
Product
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Name
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Type
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Smiles
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FC=1C=C(C=O)C=CC1S(=O)(=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
